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Compound of Interest

Compound Name: 3-Pyridineacetic acid, 6-phenyl-

Cat. No.: B1511839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available toxicological and

safety data for 3-Pyridineacetic acid. It is important to note that a thorough search of scientific

literature and toxicological databases yielded no specific data for "3-Pyridineacetic acid, 6-
phenyl-". Therefore, this document focuses on the parent compound, 3-Pyridineacetic acid, to

provide a foundational understanding of its safety profile. The information presented herein is

intended to support researchers, scientists, and drug development professionals in their

evaluation of related chemical entities. This guide summarizes known hazard classifications

and provides a general framework for toxicological assessment.

Introduction
3-Pyridineacetic acid is a known metabolite of nicotine and other tobacco alkaloids[1]. It also

serves as a key intermediate in the synthesis of various pharmaceutical compounds, including

risedronate sodium, a treatment for osteoporosis[2]. Given its presence as a metabolite and its

application in chemical synthesis, understanding its toxicological profile is crucial for risk

assessment and safe handling. This guide synthesizes the currently available safety and

hazard information for 3-Pyridineacetic acid.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1511839?utm_src=pdf-interest
https://www.benchchem.com/product/b1511839?utm_src=pdf-body
https://www.benchchem.com/product/b1511839?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Pyridineacetic-acid
https://www.benchchem.com/product/b139186
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1511839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on aggregated data from multiple sources, 3-Pyridineacetic acid is classified under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the

following hazard statements.

Table 1: GHS Hazard Classification for 3-Pyridineacetic Acid

Hazard Class Hazard Category Hazard Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][3][4]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][3][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][3][4]

The signal word associated with these classifications is "Warning"[3][4][5]. Precautionary

statements advise avoiding breathing dust and wearing protective gloves, clothing, and

eye/face protection[4]. In case of contact, thorough washing of the affected area is

recommended[4].

Toxicological Data Summary
A comprehensive literature search did not yield quantitative toxicological data such as LD50

(Lethal Dose, 50%) or NOAEL (No-Observed-Adverse-Effect Level) for 3-Pyridineacetic acid.

The toxicological properties have not been fully investigated[4].

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on 3-Pyridineacetic acid

are not available in the public domain. For researchers planning to conduct such studies,

adherence to standardized guidelines is recommended. The following diagram illustrates a

general workflow for a repeat-dose toxicity study, based on established principles.
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Caption: General workflow for a repeat-dose toxicity study.

Signaling Pathways
There is no available information describing the specific signaling pathways modulated by 3-

Pyridineacetic acid. For context, the following diagram illustrates a generic cell signaling

pathway that can be impacted by xenobiotics, leading to a toxicological response.
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Caption: A generic intracellular signaling pathway.

Conclusion
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The available data on 3-Pyridineacetic acid indicate that it is a skin, eye, and respiratory irritant.

However, there is a significant lack of in-depth toxicological studies, including quantitative data

and mechanistic insights. For the derivative, 3-Pyridineacetic acid, 6-phenyl-, no public safety

data could be found. Therefore, any work with this specific compound should be conducted

with caution, assuming a similar or potentially more significant hazard profile than the parent

compound, pending formal toxicological evaluation. The frameworks provided in this guide for

experimental workflow and potential signaling pathway interactions are intended to guide future

research and safety assessments for this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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